3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride
Overview
Description
3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride is a chemical compound with the molecular formula C12H19N2·2HCl. It is known for its unique structure, which includes a cyclobutyl group and a pyridinyl group attached to a propanamine backbone.
Preparation Methods
The synthesis of 3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride involves several steps. One common synthetic route includes the following steps:
Formation of the cyclobutyl group: This can be achieved through a cyclization reaction of a suitable precursor.
Attachment of the pyridinyl group:
Formation of the propanamine backbone:
Formation of the dihydrochloride salt: The final step involves the reaction of the amine compound with hydrochloric acid to form the dihydrochloride salt.
Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of large-scale reactors and purification techniques.
Chemical Reactions Analysis
3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride can undergo various types of chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may yield amines or alcohols.
Scientific Research Applications
3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic transformations.
Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its interactions with biological targets.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in the development of new drugs for various diseases.
Industry: The compound may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride can be compared with other similar compounds, such as:
3-cyclobutyl-1-(pyridin-2-yl)propan-1-amine dihydrochloride: This compound has a similar structure but with the pyridinyl group attached at a different position.
3-cyclobutyl-1-(pyridin-4-yl)propan-1-amine dihydrochloride: This compound also has a similar structure but with the pyridinyl group attached at yet another position.
3-cyclobutyl-1-(pyridin-3-yl)butan-1-amine dihydrochloride: This compound has a similar structure but with a butanamine backbone instead of a propanamine backbone.
The uniqueness of this compound lies in its specific structural arrangement, which may confer distinct chemical and biological properties compared to its analogs.
Properties
CAS No. |
2680536-76-7 |
|---|---|
Molecular Formula |
C12H20Cl2N2 |
Molecular Weight |
263.2 |
Purity |
0 |
Origin of Product |
United States |
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